Cas no 405888-56-4 (5,6,7,8-Tetrahydro-2-naphthalenylboronic acid)

• Product Name: 5,6,7,8-Tetrahydro-2-naphthalenylboronic acid
• CAS No: 405888-56-4
• MF: C₁₀H₁₃BO₂
• MW: 176.020023107529
• MDL: MFCD11183308
• CID: 828975
• PubChem ID: 22184118
• Update Time: 2025-06-30

5,6,7,8-Tetrahydro-2-naphthalenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (5,6,7,8-Tetrahydronaphthalen-2-yl)boronic acid
• 5,6,7,8-Tetrahydro-2-naphthalenylboronic acid
• 5,6,7,8-tetrahydronaphthalen-2-ylboronic acid
• DTXSID20623356
• CS-0178667
• EN300-134209
• 405888-56-4
• Z381541062
• Boronic acid, (5,6,7,8-tetrahydro-2-naphthalenyl)-
• 5,6,7,8-Tetrahydronaphthalene-2-boronic Acid
• (5,6,7,8-Tetrahydronaphthalen-2-yl)boronicacid
• F73706
• DA-06082
• SCHEMBL4027923
• SY152556
• MFCD11183308
• XH0347
• AKOS009317703
• LMASCDCJPOZWMK-UHFFFAOYSA-N
• 5,6,7,8-tetrahydronaphthalen-2-yl boronic acid
• 1,2,3,4-tetrahydronaphthalene-6-boronic acid

• MDL： MFCD11183308
• Inchi： 1S/C10H13BO2/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h5-7,12-13H,1-4H2
• InChI Key： LMASCDCJPOZWMK-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)CCCC2)O

Computed Properties

• Exact Mass: 176.1008598g/mol
• Monoisotopic Mass: 176.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 5,6,7,8-Tetrahydro-2-naphthalenylboronic acid

5,6,7,8-Tetrahydro-2-naphthalenylboronic Acid: A Comprehensive Overview

The compound 5,6,7,8-Tetrahydro-2-naphthalenylboronic acid, also known by its CAS registry number 405888-56-4, is a significant molecule in the field of organic synthesis and materials science. This compound belongs to the class of boronic acids, which are widely utilized in cross-coupling reactions, particularly the Suzuki-Miyaura coupling reaction. The structure of this compound features a naphthalene ring system with a tetrahydro substitution pattern at positions 5, 6, 7, and 8, along with a boronic acid group attached at position 2.

The synthesis of 5,6,7,8-Tetrahydro-2-naphthalenylboronic acid typically involves multi-step processes that include the formation of the naphthalene ring system followed by hydrogenation to achieve the tetrahydro configuration. The introduction of the boronic acid group is often achieved through nucleophilic substitution or other boron-based coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

In terms of applications, 5,6,7,8-Tetrahydro-2-naphthalenylboronic acid has found extensive use in the construction of complex organic molecules due to its reactivity in cross-coupling reactions. For instance, it serves as an excellent substrate for forming biaryl bonds with aryl halides or triflates under palladium-catalyzed conditions. This property makes it invaluable in drug discovery programs where the construction of diverse molecular frameworks is essential.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For example, researchers have explored its use in creating conjugated polymers with tailored electronic properties for applications in organic electronics. The tetrahydro substitution pattern imparts unique electronic characteristics to the molecule, making it suitable for such applications.

The stability and reactivity of 5,6,7,8-Tetrahydro-2-naphthalenylboronic acid have been extensively studied under various reaction conditions. These studies have revealed that the compound exhibits high thermal stability and excellent reactivity under mild conditions. Such attributes make it a preferred choice for large-scale synthetic processes in both academic and industrial settings.

In conclusion, 5,6,7,8-Tetrahydro-2-naphthalenylboronic acid stands out as a versatile building block in modern organic synthesis. Its unique structure and reactivity continue to drive innovations across multiple disciplines within chemistry and materials science.